Anibine

• IUPAC Name: 4-methoxy-6-pyridin-3-ylpyran-2-one
• InChI: InChI=1S/C11H9NO3/c1-14-9-5-10(15-11(13)6-9)8-3-2-4-12-7-8/h2-7H,1H3
• InChI Key: WOOQLVPKDONBEX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=O)OC(=C1)C2=CN=CC=C2
• Molecular Formula: C11H9NO3
• DSSTOX Substance ID: DTXSID00290449
• Molecular Weight: 203.19 g/mol
• CAS RN: 643-91-4

Description

Aniline, also known as phenylamine or aminobenzene, is a simple yet significant organic compound used across a myriad of industrial applications. It is an aromatic amine, recognized by its distinctively pungent, fishy smell.

Synthesis Analysis

Aniline is generally derived from benzene, toluene and xylenes (BTX) — petrochemicals available at low cost in bulk quantities. These building blocks contain a benzene ring in which a carbon–hydrogen (C–H) bond can be replaced with a carbon–nitrogen (C–N) bond without disrupting the aromatic system, thus producing the nitrogenated aromatic framework of aniline. This method for making anilines is known as the nitration–reduction pathway.

Molecular Structure Analysis

Aniline, also known as aminobenzene or phenylamine, has 6 carbon © atoms, 7 hydrogen (H) atoms, and 1 nitrogen (N) atom in its chemical formula of C6H7N or C6H5NH2. As an amine, aniline has a lone pair of electrons on the nitrogen atom that can participate in a wide range of chemical reactions, enabling it to serve as a precursor for many valuable compounds.

Chemical Reactions Analysis

Aniline undergoes various chemical reactions. For instance, it reacts with acetonylacetone, and the reaction mechanism was studied using extractive electrospray ionization-tandem mass spectrometry. Aniline also reacts readily with carboxylic acids forming amides.

Physical And Chemical Properties Analysis

Aniline is a musty, fishy-smelling yellowish to brownish, greasy liquid. It has a melting point of -6°C and a boiling temperature of 184°C. Aniline is slightly soluble in water and sometimes freely soluble in chemicals such as alcohol and ether. This organic compound tends to darken when exposed to air and light.

Safety and Hazards

Aniline is irritating to the skin, eyes, and respiratory tract. It induces methemoglobinemia, which impairs the delivery of oxygen to tissues. Aniline may also cause the destruction of red blood cells, which manifests as acute or delayed hemolytic anemia. Proper handling and disposal protocols must be followed to minimize their impact on human health and the environment.

Future Directions

There is significant interest in the synthesis of heterocycle-incorporated azo dye derivatives as potential scaffolds in the pharmaceutical sector. The pharmaceutical or drug industries need a simplistic synthesis approach that can afford a wide range of azo dye derivatives. The incorporation of the heterocyclic moiety into the azo dye scaffold has improved the bioactive properties of the target derivatives.

Q & A

Q1: What is Anibine and where is it found?

A1: Anibine is a pyridine alkaloid found in certain species of Aniba, a genus of trees belonging to the Lauraceae family. It was first isolated from the rosewood tree (Aniba rosaeodora) []. Notably, Aniba panurensis extracts exhibited promising antibacterial activity and contained anibine along with other compounds [, ].

Q2: How is Anibine synthesized in the laboratory?

A2: Several synthetic routes for anibine have been explored. One efficient method utilizes the dilithium salt of ethyl acetoacetate, which upon reaction with ethyl benzoate or nicotinate and subsequent thermal cyclization yields anibine precursors. Anibine is then obtained through O-methylation []. Another approach involves acyl anion equivalents like morpholino(het)arylacetonitriles reacting with bromo(methoxy)butenoate, ultimately leading to anibine synthesis [, ].

Q3: What is the molecular formula and weight of Anibine?

A3: While the provided abstracts don't explicitly state the molecular formula and weight of anibine, they do mention techniques like NMR and MS being used for its characterization [, ]. These techniques are routinely employed to elucidate the structures and molecular weights of organic compounds.

Q4: What are the known biological activities of Anibine?

A4: Research suggests that anibine may possess analeptic properties, meaning it could stimulate the central nervous system []. Although limited information is available on anibine's specific biological activities, studies on extracts and fractions of Aniba panurensis containing anibine, alongside other compounds like 5,6-dihydrokawain, displayed antibacterial, antiparasitic, and antiplasmodial activities [, ].

Q5: Are there any known analytical methods for detecting and quantifying Anibine?

A7: Although not explicitly mentioned, the research likely employed techniques like High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) for anibine analysis [, ]. These methods are commonly used to identify and quantify compounds in complex mixtures like plant extracts.